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Compound of Interest

4-nitro-1H-pyrrole-2-carboxylic
Acid

Cat. No.: B1310894

Compound Name:

For Immediate Release

This document provides a detailed calculation of the molecular weight for the compound 4-
nitro-1H-pyrrole-2-carboxylic acid, a subject of interest for researchers in medicinal
chemistry and drug development.

Compound Identification

» Systematic Name: 4-nitro-1H-pyrrole-2-carboxylic acid
e CAS Number: 5930-93-8

e Molecular Formula: CsHaN204[1][2][3][4]

Molecular Weight Calculation

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of each
element.

1. Elemental Composition and Atomic Weights

The molecular formula CsH4N204 indicates the compound is composed of Carbon, Hydrogen,
Nitrogen, and Oxygen. The standard atomic weights for these elements are:
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Carbon (C): approximately 12.011 amu[5][6]

Hydrogen (H): approximately 1.008 amu[7][8][9][10][11]

Nitrogen (N): approximately 14.007 amu[12][13][14][15][16]

Oxygen (O): approximately 15.999 amu[17][18][19][20][21]
2. Data Summary Table

The following table outlines the calculation of the molecular weight for 4-nitro-1H-pyrrole-2-
carboxylic acid.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 5 12.011 60.055
Hydrogen H 4 1.008 4.032
Nitrogen N 2 14.007 28.014
Oxygen 0] 4 15.999 63.996
Total 156.097

3. Conclusion

Based on the summation of the atomic weights of its constituent elements, the calculated
molecular weight of 4-nitro-1H-pyrrole-2-carboxylic acid is approximately 156.10 g/mol .[1][2]
[3] This value is consistent with figures published in chemical supplier catalogs and databases.

[11[21[3][4]

Note: The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the determination of a compound's molecular weight, which is a fundamental
calculation based on its chemical formula and standard atomic weights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 21. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

 To cite this document: BenchChem. [Technical Overview: Molecular Weight of 4-nitro-1H-
pyrrole-2-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310894#4-nitro-1h-pyrrole-2-carboxylic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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